Cas no 90349-18-1 (4-(Ethylamino)-3-nitrobenzonitrile)

• Product Name: 4-(Ethylamino)-3-nitrobenzonitrile
• CAS No: 90349-18-1
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD00186035
• CID: 1039282
• PubChem ID: 3118070
• Update Time: 2025-04-20

4-(Ethylamino)-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Ethylamino)-3-nitrobenzonitrile
• 4-ethylamino-3-nitro-benzonitrile
• 4-Aethylamino-3-nitro-benzonitril
• 4-cyano-N-ethyl-2-nitroaniline
• 4-ethylamino-3-nitrobenzonitrile
• 90349-18-1
• EN300-167472
• SCHEMBL2080430
• QIOBDXXEMGRNQX-UHFFFAOYSA-N
• Oprea1_160820
• A860835
• MFCD00186035
• AKOS003602323
• DTXSID50389458
• BS-24871
• DB-367785
• STK396409

• MDL： MFCD00186035
• Inchi： 1S/C9H9N3O2/c1-2-11-8-4-3-7(6-10)5-9(8)12(13)14/h3-5,11H,2H2,1H3
• InChI Key： QIOBDXXEMGRNQX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C#N)C=CC=1NCC)=O

Computed Properties

• Exact Mass: 191.06900
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• PSA: 81.64000
• LogP: 2.49448

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes